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Compound of Interest

Compound Name: Acetoxyisovalerylalkannin

Cat. No.: B15149880

In-Depth Technical Guide to [3-
Acetoxyisovalerylalkannin

For Researchers, Scientists, and Drug Development Professionals

Abstract

B-Acetoxyisovalerylalkannin, a naturally occurring naphthoquinone, has garnered significant
interest within the scientific community for its notable biological activities, particularly its anti-
inflammatory properties. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and known biological functions, with a special
focus on its role in the TGF-/Smad3 signaling pathway. Detailed experimental protocols and
data are presented to facilitate further research and development of this promising compound.

Chemical Structure and Properties

B-Acetoxyisovalerylalkannin is a derivative of alkannin, a well-known natural pigment. Its
chemical structure is characterized by a naphthoquinone core with a substituted side chain.

Chemical Structure:

The IUPAC name for [3-acetoxyisovalerylalkannin is [(1R)-1-(5,8-dihydroxy-1,4-
dioxonaphthalen-2-yl)-4-methylpent-3-enyl] 3-acetyloxy-3-methylbutanoate[1].
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Physicochemical and Spectroscopic Data:

A summary of the key physicochemical and computed properties of 3-
acetoxyisovalerylalkannin is provided in the table below. The compound typically presents as
a red powder[2].

Property Value Reference
Molecular Formula C23H2608 [1112][3]
Molecular Weight 430.45 g/mol [4]
Appearance Red powder [2]
Purity >98% [1]
Computed XLogP3 4.4 [3]
Hydrogen Bond Donor Count 2 [3]
Hydrogen Bond Acceptor

C);untg p 8 13
Rotatable Bond Count 9 [3]
Exact Mass 430.16276778 [3]
Topological Polar Surface Area 127 A2 [3]

Note: Experimental data for properties such as melting point and solubility are not readily
available in the reviewed literature and would require experimental determination.

Biological Activity and Signaling Pathways

B-Acetoxyisovalerylalkannin exhibits significant anti-inflammatory and wound-healing
properties. Its mechanism of action has been linked to the modulation of key signaling
pathways involved in inflammation and tissue repair.

Anti-inflammatory Effects
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B-Acetoxyisovalerylalkannin has demonstrated potent anti-inflammatory activity. Studies
have shown that it can suppress the production of pro-inflammatory cytokines while promoting
the expression of anti-inflammatory cytokines. This modulation of the inflammatory response is
crucial for its therapeutic potential.

TGF-B/Smad3 Signhaling Pathway in Wound Healing

A key area of research for 3-acetoxyisovalerylalkannin is its role in promoting the healing of
venous ulcers. This has been attributed to its activation of the Transforming Growth Factor-3
(TGF-B)/Smad3 signaling pathway.

The canonical TGF-f3 signaling pathway is initiated by the binding of a TGF-f3 ligand to its type
Il receptor (TBRII), which then recruits and phosphorylates the type | receptor (TBRI). The
activated TBRI phosphorylates receptor-regulated Smads (R-Smads), specifically Smad2 and
Smad3. These phosphorylated R-Smads then form a complex with the common mediator
Smad4. This complex translocates to the nucleus, where it acts as a transcription factor,
regulating the expression of target genes involved in cellular processes such as proliferation,
differentiation, and extracellular matrix production, all of which are critical for wound healing.

Below is a diagram illustrating the activation of the TGF-/Smad3 pathway by 3-
acetoxyisovalerylalkannin.
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Extracellular Space

PrAcetoxyisovalerytalkannin
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Plant Material
(e.g., Arnebia euchroma roots)
Solvent Extraction
(e.g., with ethanol or acetone)
Giltration and Concentratior)
Liquid-Liquid Partition
(e.g., with ethyl acetate and water)
Column Chromatography
(Silica gel, Sephadex)
(Preparative HPLC)

Structure Elucidation
(NMR, MS, IR)

Pure [-Acetoxyisovalerylalkannin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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